![molecular formula C16H20N2O5 B4058783 3-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-2-methyl-N-(4-nitrophenyl)propanamide](/img/structure/B4058783.png)
3-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-2-methyl-N-(4-nitrophenyl)propanamide
Overview
Description
3-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-2-methyl-N-(4-nitrophenyl)propanamide is a useful research compound. Its molecular formula is C16H20N2O5 and its molecular weight is 320.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 320.13722174 g/mol and the complexity rating of the compound is 477. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Reaction Mechanisms
Research into the substitution reactions of α-alkyl 4- and 5-nitropyrrol-2-ylmethyl derivatives provides insight into the synthesis and reactivity of nitrophenyl-substituted compounds. These studies demonstrate the versatility of nitrophenyl derivatives in organic synthesis, highlighting the SN1-type process as a key reaction pathway. Such knowledge is crucial for designing synthetic routes for complex molecules, including those related to 3-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-2-methyl-N-(4-nitrophenyl)propanamide (Harsanyi & Norris, 1987).
Pharmacokinetics and Drug Development
The pharmacokinetics and metabolism of selective androgen receptor modulators (SARMs) provide a framework for understanding how nitrophenyl propanamides, similar in structure to the compound , are absorbed, distributed, metabolized, and excreted in biological systems. This research is fundamental for the development of new therapeutic agents, highlighting the importance of molecular properties in drug design and development (Wu et al., 2006).
Environmental Biodegradation
Studies on the chemotaxis and biodegradation of methyl-nitrophenol by Ralstonia sp. SJ98 offer insights into the environmental fate of nitrophenyl derivatives. These findings underscore the potential for microbial degradation of synthetic organic compounds, including those similar to this compound, contributing to bioremediation strategies (Bhushan et al., 2000).
Properties
IUPAC Name |
3-(5,5-dimethyl-2-oxooxolan-3-yl)-2-methyl-N-(4-nitrophenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O5/c1-10(8-11-9-16(2,3)23-15(11)20)14(19)17-12-4-6-13(7-5-12)18(21)22/h4-7,10-11H,8-9H2,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSZDGQFJCSOZLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CC(OC1=O)(C)C)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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